Cas no 36078-99-6 (Benzoic acid, 4-(2-benzofuranyl)-, methyl ester)
36078-99-6 structure
Product Name:Benzoic acid, 4-(2-benzofuranyl)-, methyl ester
CAS No:36078-99-6
MF:C16H12O3
MW:252.264684677124
CID:1478028
Update Time:2024-08-24
Benzoic acid, 4-(2-benzofuranyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2-benzofuranyl)-, methyl ester
- methyl 4-(benzofuran-2-yl)benzoate
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- Inchi: 1S/C16H12O3/c1-18-16(17)12-8-6-11(7-9-12)15-10-13-4-2-3-5-14(13)19-15/h2-10H,1H3
- InChI Key: SBUSKXRTTPIVJJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2=CC3=CC=CC=C3O2)C=C1
Computed Properties
- Exact Mass: 252.07866
Experimental Properties
- Density: 1.203±0.06 g/cm3(Predicted)
- Melting Point: 172-174 °C
- Boiling Point: 395.4±25.0 °C(Predicted)
- PSA: 39.44
Benzoic acid, 4-(2-benzofuranyl)-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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